Cas no 946332-67-8 (methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate)

• Product Name: methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate
• CAS No: 946332-67-8
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 6237194
• PubChem ID: 16847346
• Update Time: 2025-07-30

methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate
• F2459-1286
• methyl 2-[1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]acetate
• AKOS024649831
• methyl 2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetate
• methyl 2-[1-(3,4-dimethylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetate
• 946332-67-8

• Inchi： 1S/C19H22N4O3/c1-11(2)17-15-9-20-23(14-7-6-12(3)13(4)8-14)18(15)19(25)22(21-17)10-16(24)26-5/h6-9,11H,10H2,1-5H3
• InChI Key： HKGPENDOGKIVHO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2C2C=CC(C)=C(C)C=2)C(C(C)C)=NN1CC(=O)OC

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.8Ų

Additional information on methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate

Recent Advances in the Study of Methyl 2-1-(3,4-Dimethylphenyl)-7-Oxo-4-(Propan-2-Yl)-1H,6H,7H-Pyrazolo3,4-Dpyridazin-6-Ylacetate (CAS: 946332-67-8)

The compound methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate (CAS: 946332-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex pyrazolopyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the use of catalytic asymmetric synthesis to achieve enantiomeric purity, which is critical for its biological activity. Additionally, computational modeling has been employed to predict the compound's binding affinity to target proteins, providing insights into its mechanism of action.

Pharmacological evaluations have revealed that methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate exhibits potent inhibitory effects on specific kinases involved in inflammatory and oncogenic pathways. In vitro and in vivo studies demonstrated its efficacy in reducing tumor growth in murine models, with minimal off-target effects. These findings suggest its potential as a lead compound for developing targeted cancer therapies. Further research is underway to explore its applicability in combination therapies and its pharmacokinetic profile in humans.

Despite these advancements, challenges remain in translating these findings into clinical practice. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed. Ongoing research aims to optimize the compound's formulation and delivery mechanisms to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising molecule.

In conclusion, methyl 2-1-(3,4-dimethylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-ylacetate represents a significant breakthrough in chemical biology. Its unique structure and biological activity make it a valuable candidate for further investigation. Future studies should focus on overcoming current limitations and exploring its full therapeutic potential in diverse medical applications.